3-(2-Fluorobenzyl)-6-(4-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C15H10FN5S
• Molecular Weight: 311.3 g/mol
• IUPAC Name: 3-[(2-fluorophenyl)methyl]-6-pyridin-4-yl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C15H10FN5S/c16-12-4-2-1-3-11(12)9-13-18-19-15-21(13)20-14(22-15)10-5-7-17-8-6-10/h1-8H,9H2
• InChI Key: KETGKOANYQKTHL-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)CC2=NN=C3N2N=C(S3)C4=CC=NC=C4)F

Description

3-(2-Fluorobenzyl)-6-(4-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-(2-Fluorobenzyl)-6-(4-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole varies depending on its application. It has been shown to inhibit the growth of bacteria and fungi by interfering with their cell wall synthesis. It has also been found to induce apoptosis in cancer cells by activating caspase enzymes. Additionally, it has been reported to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
Studies have shown that 3-(2-Fluorobenzyl)-6-(4-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has a low toxicity profile and does not cause significant damage to normal cells. It has been found to have a favorable pharmacokinetic profile, with good bioavailability and metabolic stability. However, further studies are needed to fully understand its biochemical and physiological effects.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 3-(2-Fluorobenzyl)-6-(4-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its versatility. It can be used in various assays to study its different properties. However, one of the limitations is that it is a relatively new compound, and its properties are not fully understood. Therefore, caution must be taken when interpreting the results of experiments involving this compound.

Future Directions

There are several potential future directions for research involving 3-(2-Fluorobenzyl)-6-(4-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One area of interest is its use as a diagnostic tool for certain diseases. It has also been suggested that this compound could be used in the development of new antibacterial and antifungal agents. Additionally, further studies are needed to fully understand its anti-tumor and anti-inflammatory properties and to explore its potential use in cancer and inflammatory disease treatment.
Conclusion:
In conclusion, 3-(2-Fluorobenzyl)-6-(4-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a promising compound with potential applications in various fields of scientific research. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further studies are needed to fully understand its properties and potential uses.

Synthesis Methods

The synthesis of 3-(2-Fluorobenzyl)-6-(4-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves a multi-step process that includes the reaction of 2-Fluorobenzylamine with 4-Pyridinecarboxaldehyde to form an intermediate compound. This intermediate compound is further reacted with 1,2,4-Triazole-3-thiol and a suitable oxidizing agent to produce the final product.

Scientific Research Applications

3-(2-Fluorobenzyl)-6-(4-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has shown potential applications in various fields of scientific research. It has been studied for its antibacterial, antifungal, antitumor, and anti-inflammatory properties. It has also been investigated for its potential use as a diagnostic tool for certain diseases.